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Compound Name: Methyl succinyl chloride
CAS No.: 44806-45-3
Cat. No.: B3060499

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Unsymmetrical succinates are valuable intermediates in the synthesis of a wide range of
biologically active molecules, including pharmaceuticals, agrochemicals, and fine chemicals.
Their bifunctional nature allows for the introduction of diverse substituents, enabling the fine-
tuning of physicochemical and biological properties. Methyl succinyl chloride, a reactive
mono-ester acid chloride of succinic acid, serves as a key building block for the efficient and
regioselective synthesis of these unsymmetrical diesters. This document provides detailed
protocols and application notes for the synthesis of unsymmetrical succinates utilizing methyl
succinyl chloride.

Methyl succinyl chloride, also known as 3-(carbomethoxy)propionyl chloride, possesses two
distinct reactive sites: a highly reactive acyl chloride and a less reactive methyl ester.[1] This

differential reactivity allows for the selective reaction of the acyl chloride with an alcohol to form
an unsymmetrical succinate, leaving the methyl ester intact for potential further modification.[2]
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General Reaction Scheme

The overall synthetic strategy involves a two-step process. The first step is the preparation of
the key intermediate, methyl succinyl chloride, from succinic anhydride and methanol,
followed by chlorination. The second step is the reaction of methyl succinyl chloride with a

desired alcohol to yield the unsymmetrical succinate.

(" Preparation of Methyl Succinyl Chloride R
Thionyl Chloride
Reflux Methyl Succinyl Chloride)
—>
Succinic Anhydride Mono-methyl Succinate Acylation
J

N

Synthesis of Unsymmetrical Succinate

Base (e.g., Pyridine) )--------
Alcohol (R-OH)

Unsymmetrical Succinate

Methyl Succinyl Chloride Nucleophilic Attack Coll & Eliminat Unsymmetrical Succinate
+ Alcohol (R-OH) teeophiie Atlac Tetrahedral Intermediate Ofapse s EAmination .. + Protonated Base
+ Base + Chloride Salt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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